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Compound of Interest

Compound Name: Hydroxymethylmethionine

Cat. No.: B15469999 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Hydroxymethylmethionine, with a focus on personal protective

equipment (PPE), operational plans, and disposal.

When working with Hydroxymethylmethionine, a derivative of the essential amino acid

methionine, a thorough understanding of its hazard profile is the first step in establishing safe

handling protocols. While a specific Safety Data Sheet (SDS) for N-(Hydroxymethyl)-DL-

methionine (CAS No. 64226-78-4) is not readily available, data for the closely related

compound DL-Methionine provides critical guidance. The following procedures are based on

the safety profile of DL-Methionine and should be considered a baseline for ensuring personnel

safety. Users should always consult the specific SDS provided by their supplier for the most

accurate and up-to-date information.

Hazard Profile and Recommended PPE
DL-Methionine is generally not classified as a hazardous substance, but it is good laboratory

practice to minimize exposure to any chemical. The primary risks associated with similar fine

chemical powders include eye, skin, and respiratory irritation. Therefore, a comprehensive PPE

strategy is essential.
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PPE Category Specification Purpose

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against dust particles

and potential splashes.

Skin Protection

Nitrile or latex gloves. A lab

coat or other protective

clothing.

Prevents direct skin contact

with the chemical.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. A NIOSH-approved

N95 respirator may be used if

dust is generated.

Minimizes inhalation of

airborne particles.

Operational and Disposal Plans: A Step-by-Step
Approach
A clear, step-by-step plan for handling and disposing of Hydroxymethylmethionine is crucial

for maintaining a safe and efficient workflow.

Handling and Storage Protocol:
Engineering Controls: Always handle Hydroxymethylmethionine in a well-ventilated area. A

chemical fume hood is recommended, especially when working with larger quantities or

when there is a potential for dust generation.

Personal Protective Equipment (PPE) Donning: Before handling the compound, ensure all

required PPE is worn correctly. This includes safety glasses, gloves, and a lab coat.

Weighing and Transfer: When weighing or transferring the powder, do so carefully to

minimize the creation of dust. Use a spatula or other appropriate tool.

Storage: Store Hydroxymethylmethionine in a tightly sealed container in a cool, dry place,

away from strong oxidizing agents.
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Spill Response: In the event of a spill, avoid creating dust. Carefully sweep up the solid

material and place it in a designated, sealed container for disposal. Clean the spill area with

a wet cloth.

Disposal Plan:
Dispose of waste Hydroxymethylmethionine and any contaminated materials in accordance

with local, state, and federal regulations. It is generally recommended to dispose of chemical

waste through a licensed waste disposal company. Do not allow the material to enter drains or

waterways.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring safety during experiments

involving Hydroxymethylmethionine.
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Experimental Workflow: Hydroxymethylmethionine Handling
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Figure 1. A logical workflow for the safe handling of Hydroxymethylmethionine in a laboratory
setting.

By adhering to these guidelines and fostering a culture of safety, researchers can confidently

work with Hydroxymethylmethionine while minimizing risks and ensuring the integrity of their

experiments. Building trust through the provision of comprehensive safety information is key to

our commitment to supporting the scientific community.

To cite this document: BenchChem. [Navigating the Safe Handling of
Hydroxymethylmethionine: A Comprehensive Guide to Personal Protective Equipment].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469999#personal-protective-equipment-for-
handling-hydroxymethylmethionine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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